Cas no 116518-94-6 (Phenol,4-[2-(3,5-dimethoxyphenyl)ethyl]-)

Phenol,4-[2-(3,5-dimethoxyphenyl)ethyl]- structure
116518-94-6 structure
Product Name:Phenol,4-[2-(3,5-dimethoxyphenyl)ethyl]-
CAS No:116518-94-6
MF:C16H18O3
MW:258.312325000763
CID:201162
PubChem ID:146634
Update Time:2025-04-19

Phenol,4-[2-(3,5-dimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[2-(3,5-dimethoxyphenyl)ethyl]-
    • 4-[2-(3,5-dimethoxyphenyl)ethyl]phenol
    • 116518-94-6
    • 1-(3,5-Dimethoxyphenyl)-2-(4-hydroxyphenyl)ethane
    • CHEMBL488414
    • 4-(3,5-Dimethoxyphenethyl)Phenol
    • DTXSID10922087
    • 4-(2-(3,5-Dimethoxyphenyl)ethyl)phenol
    • SCHEMBL4735081
    • Inchi: 1S/C16H18O3/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h5-11,17H,3-4H2,1-2H3
    • InChI Key: WOOTZIKTRHIJPN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1)CCC1C=CC(=CC=1)O)OC

Computed Properties

  • Exact Mass: 258.12564
  • Monoisotopic Mass: 258.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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